Cas no 1289021-77-7 (N-Butyl-2-chloro-N-methylpyridin-4-amine)

• Product Name: N-Butyl-2-chloro-N-methylpyridin-4-amine
• CAS No: 1289021-77-7
• MF: C₁₀H₁₅ClN₂
• MW: 198.692501306534
• CID: 5048695
• Update Time: 2025-06-15

N-Butyl-2-chloro-N-methylpyridin-4-amine Chemical and Physical Properties

Names and Identifiers

• N-butyl-2-chloro-N-methylpyridin-4-amine
• Z1329097773
• N-Butyl-2-chloro-N-methylpyridin-4-amine

• Inchi： 1S/C10H15ClN2/c1-3-4-7-13(2)9-5-6-12-10(11)8-9/h5-6,8H,3-4,7H2,1-2H3
• InChI Key： RPCPLFLWFJFAPQ-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CN=1)N(C)CCCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 141
• XLogP3: 3.2
• Topological Polar Surface Area: 16.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Tertiary amines

Additional information on N-Butyl-2-chloro-N-methylpyridin-4-amine

Comprehensive Overview of N-Butyl-2-chloro-N-methylpyridin-4-amine (CAS No. 1289021-77-7): Properties, Applications, and Industry Insights

N-Butyl-2-chloro-N-methylpyridin-4-amine (CAS No. 1289021-77-7) is a specialized pyridine derivative gaining attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, characterized by its chloro-substituted pyridine core and N-butyl-N-methyl functional groups, serves as a versatile intermediate in organic synthesis. Its molecular formula, C₁₀H₁₅ClN₂, and precise molecular weight of 198.69 g/mol make it valuable for designing bioactive molecules targeting enzyme inhibition or receptor modulation.

Recent studies highlight the compound's role in developing crop protection agents, aligning with the global demand for sustainable agriculture. Researchers are exploring its potential as a synergist in pesticide formulations, particularly against resistant pest strains—a hot topic in agrochemical innovation. The chloropyridine moiety contributes to enhanced lipid solubility, improving systemic translocation in plants, while the N-alkylamine side chain may influence binding affinity to biological targets.

In pharmaceutical contexts, N-Butyl-2-chloro-N-methylpyridin-4-amine has been investigated as a precursor for central nervous system (CNS) drugs. Its ability to cross the blood-brain barrier (BBB) makes it relevant for neurological disorder research, especially in neurodegenerative disease studies—a trending focus area in 2024. Computational chemistry models suggest the compound's scaffold could be modified to develop selective kinase inhibitors, addressing current challenges in precision medicine.

The synthesis of CAS 1289021-77-7 typically involves nucleophilic substitution reactions on 2,4-dichloropyridine, followed by N-alkylation under controlled conditions. Industry best practices emphasize using anhydrous solvents and inert atmospheres to minimize byproducts, with typical yields exceeding 75% after optimization. Analytical characterization via HPLC and LC-MS confirms purity levels >98%, meeting stringent requirements for high-value intermediates.

Environmental and safety profiles of this compound adhere to REACH compliance standards. While not classified as hazardous under current regulations, proper personal protective equipment (PPE) including nitrile gloves and vapor respirators is recommended during handling. Storage in amber glass containers under nitrogen at -20°C ensures long-term stability, a protocol frequently queried in chemical storage forums.

Market intelligence indicates growing procurement of N-Butyl-2-chloro-N-methylpyridin-4-amine by contract research organizations (CROs) and generic drug manufacturers. The compound's cost-effectiveness compared to analogous bromo- or iodo-derivatives makes it attractive for process chemistry applications. Patent landscapes reveal its inclusion in 23 published applications since 2020, predominantly covering heterocyclic drug discovery and catalytic amination methods.

Emerging applications include its use as a ligand precursor in transition metal catalysis, particularly for C-N coupling reactions central to green chemistry initiatives. This aligns with industry shifts toward atom-economical synthesis, a frequently searched topic among process chemists. The compound's electron-withdrawing chloro group and steric modulation from the butyl chain create unique reactivity patterns in Pd-catalyzed cross-couplings.

Quality control protocols for CAS 1289021-77-7 emphasize ICH guidelines for residual solvents and heavy metals. Analytical methods development papers suggest reverse-phase HPLC with UV detection at 254 nm as optimal for purity assessment, addressing common queries about chromatographic analysis of halogenated pyridines. Stability studies indicate the compound remains stable for ≥24 months when stored properly, with degradation products primarily arising from hydrolytic cleavage under extreme pH conditions.

Future research directions may explore the compound's potential in proteolysis targeting chimera (PROTAC) design, leveraging its binary pharmacophore characteristics. This connects to trending searches about targeted protein degradation technologies. Additionally, its utility in fluorescent probe development for cellular imaging is being investigated, capitalizing on the pyridine ring's chelation properties.